Telomerase reverse transcriptase (865-873)

• sequence: RLVDDFLLV
• source: Homo sapiens (human)
• synonym: Telomerase reverse transcriptase (865-873)

Description

Telomerase reverse transcriptase

Scientific Research Applications

Telomerase Structure and Function

• Telomerase Reverse Transcriptase Enzyme : Telomerase is a reverse transcriptase enzyme that adds DNA repeats to chromosomes using its RNA component as a template for synthesis. This enzyme is detected in germ cells, tumors, immortal cell lines, and at low levels in certain normal cells. The gene responsible for this enzyme exhibits complex splicing patterns in different cell types, suggesting a role in telomerase activity regulation and potentially different biochemical functions (Kilian et al., 1997).

• Reverse Transcriptase Motifs : The reverse transcriptase motifs in telomerase are essential for the catalysis of telomere elongation in vivo. This highlights the importance of these motifs in maintaining telomere integrity and chromosome replication in eukaryotes (Lingner et al., 1997).

Telomerase in Disease and Aging

• Disease Anticipation and Telomere Shortening : In the case of dyskeratosis congenita, a bone marrow failure syndrome, disease anticipation is associated with progressive telomere shortening. This suggests telomerase's significant role in genetic stability and its potential involvement in hereditary disorders (Vulliamy et al., 2004).

• Telomerase in Cancer : Differential expression of telomerase reverse transcriptase has been observed in various lung tumors. This indicates that telomerase expression and patterns are distinctive among histopathological classes of lung cancer and could have prognostic implications (Lantuejoul et al., 2004).

Telomerase in Cellular Proliferation and Immortality

• Role in Cellular Proliferation : Telomerase plays a key role in maintaining genomic stability in highly proliferative normal, immortal, and tumor cells by maintaining chromosome ends, known as telomeres. The activity of telomerase is linked with the majority of malignant human cancers, indicating its importance in continuous tumor cell proliferation (Holt & Shay, 1999).

Molecular Mechanisms and Interactions

• RNA Binding and Catalytic Activity : The RNA binding domain of telomerase reverse transcriptase is critical for its interaction with telomerase RNA, which is essential for catalytic activity. This interaction is important for understanding the mechanism of chromosome end extension by telomerase (Lai et al., 2001).

Telomerase and Therapeutic Applications

• Telomerase-Based Immunotherapy : Telomerase is being explored for its potential in anticancer immunotherapy, as it can stimulate cell-mediated immune responses. Various human telomerase reverse transcriptase (hTERT) derived vaccines have shown effective anticancer responses without toxicity to non-cancer cells (Kailashiya et al., 2017).

• Design of Telomerase Inhibitors : Targeting telomerase for cancer treatment involves designing inhibitors that interact with telomerase to prevent its action on telomeric DNA, thus impacting cancer cell immortality and proliferation (Cairns et al., 2002).